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Compound of Interest

Compound Name: Ala-Lys

CAS No.: 6366-77-4

Cat. No.: B15797571

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of peptides

such as Ala-Lys (Alanyl-lysine) is paramount to ensure both personal safety and the integrity of

experimental outcomes. This guide provides immediate, essential safety and logistical

information, including operational and disposal plans for Ala-Lys.

Personal Protective Equipment (PPE)
When handling Ala-Lys, particularly in its powdered form, a comprehensive approach to

personal protective equipment is crucial to minimize exposure.[1][2] While specific hazard data

for Ala-Lys is not fully established, it should be treated as a potentially hazardous chemical,

with precautions taken to avoid inhalation, skin, and eye contact.[1]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[1] Must meet

appropriate standards (e.g.,

ANSI Z87.1).[1]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[1]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance.[1] Gloves

should be inspected before

use and changed immediately

after contact.[1]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[1][3]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1][2][4] A type

P3 (EN 143) respirator

cartridge is suggested.[5]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[1]
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Operational Plan: Step-by-Step Handling
Procedures
Proper handling and storage are critical to maintain the integrity of Ala-Lys and to ensure the

safety of laboratory personnel.[2]

Preparation and Weighing:

Conduct all handling of powdered Ala-Lys within a designated area, such as a chemical

fume hood or a biosafety cabinet, to minimize inhalation risk.[6]

Wear all recommended PPE, including a respirator or dust mask when handling the

lyophilized powder.[1]

Use dedicated, clean equipment (spatulas, weigh boats) to avoid cross-contamination.[7]

Solubilization:

When reconstituting the peptide, add the solvent slowly and cap the vial securely before

mixing to prevent splashes.

If a face shield is not already in use, it is highly recommended during this step.[1]

Storage:

Store Ala-Lys in a tightly sealed container in a cool, dry place.[4][8] The recommended

storage temperature is -20°C.[5]

For reconstituted solutions, it is best to aliquot the peptide into single-use quantities to

avoid repeated freeze-thaw cycles, which can degrade the peptide.[7][9]

Clearly label all storage vials with the peptide name, concentration, and date of

preparation.[9]

Disposal Plan
The disposal of Ala-Lys and any contaminated materials must adhere to strict local, state, and

federal regulations.[7] Peptides should be treated as chemical waste and never disposed of in
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regular trash or down the drain.[1][7][9]

Waste Segregation:

Solid Waste: Collect all materials contaminated with Ala-Lys, such as unused powder,

pipette tips, gloves, and empty vials, in a designated, clearly labeled, and leak-proof

hazardous waste container.[1][6][10]

Liquid Waste: Collect all aqueous solutions containing Ala-Lys in a separate, sealed, and

clearly labeled container designated for chemical waste.[1][10]

Container Management:

Ensure waste containers are chemically compatible and can be securely sealed.[6]

Properly label all waste containers with "Hazardous Waste," the chemical name (Ala-Lys),

and the date of accumulation.[6]

Final Disposal:

Consult with your institution's Environmental Health & Safety (EHS) office for specific

guidance on disposal pathways.[6][10]

Arrange for pickup and disposal by a licensed hazardous waste disposal contractor.[7]

Emergency Procedures
In the event of accidental exposure or a spill, follow these immediate steps:

Skin Contact: Wash the affected area immediately with soap and water.[6]

Eye Contact: Flush the eyes with water for at least 15 minutes.[6]

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[4]

Spill Response: For a solid spill, mechanically collect the spilled material (e.g., sweep up)

and place it into a suitable, closed container for disposal, avoiding dust generation.[4][10]
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Reporting: Notify laboratory management and the EHS office to document the incident.[6]
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Caption: Workflow for the safe handling and disposal of Ala-Lys in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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